Cas no 844891-13-0 (tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate)

tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate structure
844891-13-0 structure
Product name:tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate
CAS No:844891-13-0
MF:C11H16N2O3
MW:224.256342887878
MDL:MFCD06659076
CID:719993
PubChem ID:2795543

tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate
    • 1H-Pyrazole-1-carboxylicacid, 4-formyl-3,5-dimethyl-, 1,1-dimethylethyl ester
    • tert-butyl 4-formyl-3,5-dimethylpyrazole-1-carboxylate
    • MFCD06659076
    • FT-0729486
    • 3,5-Dimethyl-4-formyl-1H-pyrazole,N1-Boc protected
    • PS-3694
    • 844891-13-0
    • J-524702
    • AKOS016010074
    • TERT-BUTYL4-FORMYL-3,5-DIMETHYL-1H-PYRAZOLE-1-CARBOXYLATE
    • 3,5-Dimethyl-4-formyl-1H-pyrazole, N1-BOC protected
    • CS-0055116
    • EN300-7379699
    • DTXSID40383763
    • DB-026903
    • MDL： MFCD06659076
    • Inchi： InChI=1S/C11H16N2O3/c1-7-9(6-14)8(2)13(12-7)10(15)16-11(3,4)5/h6H,1-5H3
    • InChI Key： AZJWODKWFMBMCM-UHFFFAOYSA-N
    • SMILES： CC1=NN(C(=C1C=O)C)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 224.11600
  • Monoisotopic Mass: 224.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.2Ų
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.12
  • Melting Point: 59 °C
  • Boiling Point: 338.2°C at 760 mmHg
  • Flash Point: 158.3°C
  • Refractive Index: 1.519
  • PSA: 61.19000
  • LogP: 2.09560

tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate Security Information

tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM187940-100mg
tert-butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate
 844891-13-0 95+%
100mg
 $231 2021-08-05
Apollo Scientific
OR1389-250mg
3,5-Dimethyl-4-formyl-1H-pyrazole, N1-BOC protected
 844891-13-0
250mg
 £46.00 2023-09-01
Apollo Scientific
OR1389-1g
3,5-Dimethyl-4-formyl-1H-pyrazole, N1-BOC protected
 844891-13-0
1g
 £350.00 2023-06-14
Enamine
EN300-7379699-0.05g
tert-butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate
 844891-13-0
0.05g
 $563.0 2023-05-25
abcr
AB223526-250 mg
tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate; 95%
 844891-13-0
250MG
 €200.20 2023-02-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXA3084-1G
tert-butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate
 844891-13-0 95%
1g
 ￥ 1,821.00 2023-04-13
Enamine
EN300-7379699-2.5g
tert-butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate
 844891-13-0
2.5g
 $1315.0 2023-05-25
abcr
AB223526-250mg
tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate, 95%; .
 844891-13-0 95%
250mg
 €121.90 2024-06-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXA3084-100mg
tert-butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate
 844891-13-0 95%
100mg
 ￥598.0 2024-04-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXA3084-250mg
tert-butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate
 844891-13-0 95%
250mg
 ￥792.0 2024-04-17

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(CAS:844891-13-0)tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate
A1091494
Purity:99%
Quantity:1g
Price ($):385.0